2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate

• Molecular Formula: C21H25NO5
• Molecular Weight: 371.4 g/mol
• IUPAC Name: [2-(4-methoxycarbonylanilino)-2-oxoethyl] adamantane-1-carboxylate
• InChI: InChI=1S/C21H25NO5/c1-26-19(24)16-2-4-17(5-3-16)22-18(23)12-27-20(25)21-9-13-6-14(10-21)8-15(7-13)11-21/h2-5,13-15H,6-12H2,1H3,(H,22,23)
• InChI Key: VSZOZSKOCURTSV-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)COC(=O)C23CC4CC(C2)CC(C4)C3

Description

2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate, also known as MAAO, is a chemical compound that has been widely studied for its potential applications in scientific research. MAAO is a derivative of 1-adamantane carboxylic acid and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate is not fully understood, but it is believed to act as a Lewis acid catalyst, promoting the formation of reactive intermediates in chemical reactions. 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has been shown to have a range of biochemical and physiological effects. It has been reported to have antioxidant activity, which may be due to its ability to scavenge free radicals. 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has also been shown to have anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has several advantages as a reagent in lab experiments. It is relatively easy to synthesize and is readily available. 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate is also stable under a wide range of conditions, making it suitable for use in a variety of chemical reactions. However, 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has some limitations, including its relatively low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate. One area of interest is the development of new synthetic methods for 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate and its derivatives. Another area of interest is the investigation of the mechanism of action of 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate and its potential applications in catalysis and enzyme inhibition. Additionally, the potential therapeutic applications of 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate in the treatment of various diseases, such as Alzheimer's disease and cancer, warrant further investigation.

Synthesis Methods

2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate can be synthesized through a series of chemical reactions starting from 1-adamantane carboxylic acid. The first step involves the conversion of 1-adamantane carboxylic acid to its acid chloride derivative using thionyl chloride. The acid chloride is then reacted with 4-(methoxycarbonyl)aniline to produce the intermediate, which is further reacted with ethyl oxalyl chloride to yield 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate.

Scientific Research Applications

2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has been extensively studied for its potential applications in scientific research. It is commonly used as a reagent in organic synthesis, especially in the synthesis of heterocyclic compounds. 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has also been used as a catalyst in various chemical reactions, including the synthesis of cyclic carbonates from epoxides and carbon dioxide.